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Compound of Interest

Compound Name: Vortioxetine-D8

Cat. No.: B3026146

This technical guide provides an in-depth overview of commercial suppliers of Vortioxetine-D8,
a deuterated analog of Vortioxetine, for research applications. It is intended for researchers,
scientists, and drug development professionals who require high-quality, isotopically labeled
internal standards for analytical and pharmacokinetic studies.

Introduction to Vortioxetine-D8

Vortioxetine-D8 is a stable isotope-labeled version of Vortioxetine, an antidepressant
medication. In this analog, eight hydrogen atoms have been replaced with deuterium. This
isotopic substitution results in a molecule with a higher molecular weight than the parent drug,
but with nearly identical chemical and physical properties. This characteristic makes
Vortioxetine-D8 an ideal internal standard for quantitative analysis of Vortioxetine in biological
matrices using mass spectrometry-based techniques like liquid chromatography-mass
spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2][3] Its use
improves the accuracy and precision of quantification by correcting for variations in sample
preparation and instrument response.[1]

Commercial Suppliers and Product Specifications

A number of reputable suppliers offer Vortioxetine-D8 for research purposes. While specific
product details can vary by batch, the following tables summarize key quantitative data and
product information compiled from various suppliers. Researchers are advised to request a lot-
specific Certificate of Analysis (CoA) from the supplier for the most accurate and complete
data.
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Table 1: General Product Information
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Molecular
. Product Molecular .
Supplier CAS Number Weight ( g/mol
Name(s) Formula |
Vortioxetine
Acanthus ] 960203-27-4 C18H15D8BrN2 N
Hydrobromide- Not Specified
Research (unlabeled) S
D8
Alentris
Vortioxetine D8 ) C18H14D8N2S :
Research Pvit. Not Available 306.5:80.9
HBr Salt HBr
Ltd.
Cayman ) ]
_ Vortioxetine-d8 2140316-62-5 C18H14D8N2S 306.5
Chemical
Clinivex Vortioxetine-d8 Not Specified Not Specified Not Specified
Daicel Pharma ] )
Vortioxetine-D8 2140316-62-5 C18H14D8N2S 306.5
Standards
Vortioxetine- ) - -
LGC Standards Not Available Not Specified Not Specified
D8.HBr
Vortioxetine-d8,
MedChemExpres ) ) ) N N
Vortioxetine-d8 Not Available Not Specified Not Specified
s
hydrobromide
Mercedes Vortioxetine-D8 N N N
S ) Not Specified Not Specified Not Specified
Scientific Solution 1mL
MilliporeSigma Vortioxetine-Ds - - -
_ , _ Not Specified Not Specified Not Specified
(Sigma-Aldrich) solution
Vortioxetine-d8,
Vortioxetine 2140316-62-5 C18H14D8N2S
- ) ) ) ) ) ) 306.49 (for
Pharmaffiliates Dihydrobromide (for Vortioxetine- (for Vortioxetine- ) ]
) Vortioxetine-d8)
D8, N-Nitroso- ds) ds)

Vortioxetine D8

Simson Pharma
Limited

Vortioxetine-D8,
Vortioxetine

hydrobromide

2140316-62-5
(for Vortioxetine-
D8)

C18H14D8N2S
(for Vortioxetine-
D8)

Not Specified
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D8, Vortioxetine
dihydrobromide

D8
Vortioxetine-d8 ) - -
TargetMol SHB Not Available Not Specified Not Specified
r
C18H13D8N30S
Veeprho Vortioxetine-D8 Not Specified (IUPAC Name Not Specified
provided)

Table 2: Available Forms and Purity
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Supplier Available Forms Isotopic Purity Chemical Purity
Acanthus Research Hydrobromide salt Not Specified Not Specified
Alentris Research Pvt.
Lt Hydrobromide salt Not Specified Not Specified
] >99% deuterated N
Cayman Chemical Free base Not Specified
forms (d1-d8)
Clinivex Not Specified Not Specified Not Specified
A comprehensive
Certificate of Analysis
Daicel Pharma a (CoA) with 1H NMR,
Free base Not Specified
Standards 13C NMR, IR, MASS,
and HPLC purity is
provided.[4]
LGC Standards Hydrobromide salt Not Specified Not Specified
Free base, N B
MedChemExpress ] Not Specified Not Specified
Hydrobromide salt
Mercedes Scientific Solution (1mL) Not Specified Not Specified
MilliporeSigma ) N »
] ) Solution (1mL) Not Specified Not Specified
(Sigma-Aldrich)
Free base,
Pharmaffiliates Dihydrobromide salt, Not Specified Not Specified
N-Nitroso derivative
) Free base, Accompanied by a
Simson Pharma ] N - )
Limited Hydrobromide salt, Not Specified Certificate of Analysis.
imite
Dihydrobromide salt [5161[7]
TargetMol Dihydrobromide salt Not Specified Not Specified
Veeprho Free base Not Specified Not Specified
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Experimental Protocols: Quantification of
Vortioxetine in Biological Samples using LC-MS

The following is a generalized protocol for the use of Vortioxetine-D8 as an internal standard
for the quantification of Vortioxetine in a biological matrix (e.g., plasma) by LC-MS. This
protocol is for illustrative purposes and should be optimized for specific experimental conditions
and instrumentation.

1. Materials and Reagents:

» Vortioxetine reference standard

» Vortioxetine-D8 internal standard (from a commercial supplier)
e Human plasma (or other biological matrix)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

» Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)
o Calibrators and Quality Control (QC) samples

2. Preparation of Stock and Working Solutions:

» Vortioxetine Stock Solution (1 mg/mL): Accurately weigh and dissolve the Vortioxetine
reference standard in methanol.

» Vortioxetine-D8 Stock Solution (1 mg/mL): Accurately weigh and dissolve Vortioxetine-D8
in methanol.

» Vortioxetine Working Solutions: Serially dilute the Vortioxetine stock solution with
methanol:water (1:1, v/v) to prepare a series of working solutions for calibration curve
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standards.

Vortioxetine-D8 Internal Standard Working Solution: Dilute the Vortioxetine-D8 stock
solution with methanol:water (1:1, v/v) to a final concentration (e.g., 100 ng/mL).

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample, calibrator, or QC sample in a microcentrifuge tube, add 20 pL
of the Vortioxetine-D8 internal standard working solution and vortex briefly.

Add 300 pL of cold protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of mobile phase (e.g., 50% acetonitrile in water with 0.1%
formic acid).

Vortex to mix and inject a portion (e.g., 5-10 pL) into the LC-MS system.

. LC-MS Analysis:

Liquid Chromatography (LC) Conditions (Example):

o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pum)

o Mobile Phase A: 0.1% Formic acid in water

o Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A suitable gradient to separate Vortioxetine from matrix components (e.g., 5% B
to 95% B over 5 minutes).

o Flow Rate: 0.4 mL/min
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o Column Temperature: 40°C

e Mass Spectrometry (MS) Conditions (Example):
o lonization Mode: Electrospray lonization (ESI), Positive
o Detection Mode: Multiple Reaction Monitoring (MRM)
o MRM Transitions:
= Vortioxetine: Q1/Q3 (e.g., m/z 299.1 -> 150.1)
» Vortioxetine-D8: Q1/Q3 (e.g., m/z 307.2 -> 158.1)

o Optimize other MS parameters (e.g., declustering potential, collision energy) for maximum
signal intensity.

5. Data Analysis:
 Integrate the peak areas for both Vortioxetine and Vortioxetine-D8.
o Calculate the peak area ratio (Vortioxetine / Vortioxetine-D8).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

» Determine the concentration of Vortioxetine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Diagrams

The following diagrams illustrate the general workflow for using Vortioxetine-D8 in a research
setting.
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Caption: Experimental workflow for quantifying Vortioxetine using Vortioxetine-D8.
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Caption: Logical workflow for utilizing commercial Vortioxetine-D8 in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. veeprho.com [veeprho.com]
e 2. caymanchem.com [caymanchem.com]
¢ 3. medchemexpress.com [medchemexpress.com]

e 4. Vortioxetine Impurities Manufacturers & Suppliers - Daicel Pharma Standards
[daicelpharmastandards.com]

o 5. Vortioxetine hydrobromide D8 | CAS No- NA | Simson Pharma Limited
[simsonpharma.com]

e 6. Vortioxetine-D8 | CAS No- 2140316-62-5 | Simson Pharma Limited [simsonpharma.com]

» 7. Vortioxetine dihydrobromide D8 | CAS No- NA | Simson Pharma Limited
[simsonpharma.com]

« To cite this document: BenchChem. [Commercial Suppliers of Vortioxetine-D8 for Research:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026146#commercial-suppliers-of-vortioxetine-d8-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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